Cas no 834884-80-9 ( )

• Product Name: &nbsp
• CAS No: 834884-80-9
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• MDL: MFCD06410033
• CID: 870511
• PubChem ID: 24883776
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(6-FORMYL-PYRIDIN-2-YL)-BENZONITRILE
• 3-(6-Formyl-2-pyridyl)benzonitrile
• 3-(6-Formylpyridin-2-yl)benzonitrile
• 3-(6-Formylpyridin-2-yl)benzonitrile, 97%
• 834884-80-9
• MFCD06410033
• AB23912
• AKOS027380141
• SCHEMBL19212699
• DTXSID40364052
• A1-20949
•  

• MDL： MFCD06410033
• Inchi： 1S/C13H8N2O/c14-8-10-3-1-4-11(7-10)13-6-2-5-12(9-16)15-13/h1-7,9H
• InChI Key： SBBBRGAVNLQEHG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C2C=CC=C(C#N)C=2)=N1

Computed Properties

• Exact Mass: 208.064
• Monoisotopic Mass: 208.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.25
• Melting Point: 167-171 °C (lit.)
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.624
• PSA: 53.75000
• LogP: 2.43278

  Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines